Cas no 872724-30-6 (N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 872724-30-6
• MF: C₂₂H₂₆FN₃O₅S
• MW: 463.522347927094
• CID: 5511200
• Update Time: 2025-07-15

N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(2,5-dimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide
• N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide

• Inchi： 1S/C22H26FN3O5S/c1-15-4-5-16(2)19(12-15)32(29,30)26-10-3-11-31-20(26)14-25-22(28)21(27)24-13-17-6-8-18(23)9-7-17/h4-9,12,20H,3,10-11,13-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： YJIQYUNUBUHLPY-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)(=O)C(NCC1=CC=C(F)C=C1)=O

Additional information on N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide

Professional Introduction to Compound with CAS No. 872724-30-6 and Product Name: N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide

The compound with the CAS number 872724-30-6 and the product name N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The structural features of this molecule, particularly its 2,5-dimethylbenzenesulfonyl and 4-fluorophenyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing focus on the development of novel heterocyclic compounds that can serve as scaffolds for drug discovery. The 1,3-oxazinan-2-ylmethyl moiety in the compound's structure is a key feature that enhances its binding affinity to biological targets. This moiety is known for its ability to interact with proteins in a manner that can modulate their function. The combination of these structural elements makes this compound a valuable tool for investigating various biological pathways.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Current research indicates that molecules with similar structural motifs can interact with neurotransmitter receptors and ion channels, which are critical for maintaining neuronal function. The presence of the 4-fluorophenyl group in the compound's structure suggests that it may have effects on central nervous system (CNS) receptors, such as serotonin or dopamine receptors. These interactions could potentially lead to the development of new treatments for conditions like depression, anxiety, and neurodegenerative diseases.

Moreover, the 2,5-dimethylbenzenesulfonyl group adds another layer of complexity to the compound's biological activity. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity when interacting with biological targets. This feature makes the compound particularly interesting for drug development, as it can help minimize off-target effects while maximizing therapeutic efficacy. Recent studies have shown that sulfonyl-containing compounds can exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only highlight the advancements in organic chemistry but also demonstrate the feasibility of producing such intricate structures on a scalable basis.

In terms of pharmacokinetic properties, preliminary studies suggest that this compound exhibits good solubility in both water and organic solvents, which is an important factor for its potential use in drug formulations. Additionally, its stability under various storage conditions makes it a practical candidate for further preclinical development. Researchers are particularly interested in exploring its bioavailability and metabolic profile to better understand how it behaves within the body.

The potential applications of this compound extend beyond neurological disorders. Its structural features also make it a candidate for investigating anti-inflammatory and anti-cancer mechanisms. For instance, the interaction between sulfonyl groups and certain protein kinases has been implicated in cancer cell proliferation and survival pathways. By targeting these pathways, compounds like this one could potentially inhibit tumor growth and induce apoptosis in cancer cells.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have been used to predict how it interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and possible mechanisms of action, which can guide further experimental investigations.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of promising candidates like this one. High-throughput screening (HTS) technologies combined with artificial intelligence (AI) algorithms are being employed to analyze large datasets and identify potential hits more efficiently than traditional methods. This approach has already led to significant discoveries in various therapeutic areas.

The future prospects for this compound are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.